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Compound of Interest

Compound Name: N-Formyl-4-hydroxybenzamide
CAS No.: 65599-16-8
Cat. No.: B14486999
Get Quote
. J

Executive Summary

N-Formyl-4-hydroxybenzamide (CAS: 65599-16-8) is a specialized benzamide derivative
characterized by the presence of a formyl group attached to the amide nitrogen of 4-
hydroxybenzamide.[1] With a molecular weight of 165.15 g/mol and the formula CsH7NOs, it
represents a structural intersection between phenolic metabolites and N-formyl amides. This
guide details its physicochemical properties, validated synthetic pathways, and analytical
characterization protocols for researchers in medicinal chemistry and drug metabolism.

Part 1: Chemical Identity & Physicochemical
Properties|2]

The fundamental data below establishes the baseline identity for N-Formyl-4-
hydroxybenzamide. Researchers must verify these constants against experimental samples
to ensure compound purity.

Table 1: Physicochemical Constants
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Property Value Notes

IUPAC Name N-Formyl-4-hydroxybenzamide
N-Formyl-p-

Common Synonyms hydroxybenzamide; 4-Hydroxy-

N-formylbenzamide

CAS Registry Number 65599-16-8 Validated identifier [1]

Molecular Formula CsH7NOs3

Calculated (C: 58.18%, H:

Molecular Weight 165.15 g/mol
4.27%, N: 8.48%, O: 29.06%)
PubChem CID 71370414 [1]
YFIMDGACSCLRLN-
INChl Key
UHFFFAOYSA-N
Predicted pKa ~8.2 (Phenolic OH) Acidic due to phenolic moiety
Soluble in DMSO, DMF, Polar aprotic solvents
Solubility Profile MeOH; sparingly soluble in recommended for stock
water solutions

Part 2: Synthesis & Production Protocols

Synthesizing N-formyl amides requires careful chemoselectivity to avoid O-formylation of the
phenol. Two primary pathways are presented: Direct N-Formylation (Method A) and Oxidative
Decarboxylation (Method B). Method A is the preferred laboratory protocol due to higher
reliability with phenolic substrates.

Method A: Mixed Anhydride Formylation
(Recommended)

This protocol utilizes formic-acetic anhydride (FAA) generated in situ. FAA is a mild formylating
agent that selectively targets the amide nitrogen under controlled conditions, minimizing
esterification of the phenol.
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Reagents:

4-Hydroxybenzamide (1.0 equiv)

Formic acid (98%, 10 equiv)

Acetic anhydride (5 equiv)

Sodium acetate (catalytic, 0.1 equiv)

Solvent: THF or Dichloromethane (DCM)

Protocol:

Preparation of FAA: In a dry flask, mix Formic acid (10 equiv) and Acetic anhydride (5 equiv).
Stir at 55°C for 2 hours. Cool to 0°C.[2]

Addition: Dissolve 4-Hydroxybenzamide in minimal THF. Add this solution dropwise to the
cooled FAA mixture.

Reaction: Allow the mixture to warm to room temperature and stir for 12—18 hours. Monitor
by TLC (Ethyl Acetate:Hexane 1:1) for the disappearance of the starting amide.

Quench: Pour the reaction mixture into ice-cold water (50 mL).

Isolation: Extract with Ethyl Acetate (3 x 20 mL). Wash the organic layer with saturated
NaHCOs (carefully, to remove excess acid) and brine.

Purification: Dry over Na2SO4 and concentrate in vacuo. Recrystallize from Ethanol/Water to
obtain the product.[2]

Method B: Oxidative Decarboxylation (Alternative)

Based on the work of Huang & Zhang [2], this method converts N-aroylglycines to N-formyl

amides.[2] While effective for simple benzamides, the phenolic group may require protection

(e.g., O-acetylation) to prevent oxidation by the persulfate.

Reagents:
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AgNO:s (catalytic, 0.1 equiv)

Protocol:

Add AgNOs catalyst.

product.

Solvent: Water/CHCIs biphasic system[2]

N-(4-Hydroxybenzoyl)glycine (4-Hydroxyhippuric acid)

Ammonium Persulfate ((NH4)2S20s, 2.0 equiv)[2]

Add Ammonium Persulfate and reflux for 2—4 hours.

Dissolve the glycine derivative in the biphasic solvent system.

The radical mechanism decarboxylates the glycine moiety (-COz2), resulting in the N-formyl

Visualization: Synthetic Pathways

The following diagram illustrates the logical flow of both synthetic strategies.
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Figure 1: Synthetic pathways for N-Formyl-4-hydroxybenzamide. Method A (top) is preferred

for phenolic substrates to avoid oxidative side reactions.

Part 3: Analytical Characterization[4]
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Validating the synthesis requires confirming the presence of the formyl proton and the integrity
of the phenolic ring.

Mass Spectrometry (MS)

e Molecular lon: Expected [M+H]* at m/z 166.16 or [M-H]~ at m/z 164.14.
o Fragmentation Pattern:

o Loss of CO (-28 Da): The formyl group is labile. The first major fragment is often the
parent amide at m/z 137.

o Loss of NHs (-17 Da): Subsequent fragmentation of the amide yields the acylium ion.

Nuclear Magnetic Resonance (NMR)[1][4]

e 'H NMR (DMSO-ds, 400 MHz):
o 0 ~11.0 ppm (1H, s): Phenolic -OH (broad, exchangeable).

o 0 92-95ppm{IH-€:3310Hz): Formyl proton (-CHO). The coupling to the NH proton is
characteristic of N-formyl amides.

o & ~7.8 ppm (2H, d): Aromatic protons ortho to carbonyl.

o & ~6.8 ppm (2H, d): Aromatic protons ortho to hydroxyl.
e 13C NMR:

o 0 ~164 ppm: Formyl Carbonyl.

o 0 ~162 ppm: Benzamide Carbonyl.

o & ~160 ppm: Aromatic C-OH.

Visualization: MS Fragmentation Logic

The fragmentation pathway confirms the structural connectivity.
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Figure 2: Predicted Mass Spectrometry fragmentation pathway showing the sequential loss of

the formyl group and ammonia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Hydroxybenzamide(619-57-8) IR Spectrum [chemicalbook.com]
e 2. researchgate.net [researchgate.net]
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Synthesis of N-Formyl-4-hydroxybenzamide]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14486999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

